(E)-methyl 2-(2-cyano-3-(thiophen-2-yl)acrylamido)-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: methyl 2-[[(E)-2-cyano-3-thiophen-2-ylprop-2-enoyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C16H14N2O3S2/c1-9-10(2)23-15(13(9)16(20)21-3)18-14(19)11(8-17)7-12-5-4-6-22-12/h4-7H,1-3H3,(H,18,19)/b11-7+
• InChI Key: XJRKDIJRLQOXNF-YRNVUSSQSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)C(=CC2=CC=CS2)C#N)C
• Isomeric SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)/C(=C/C2=CC=CS2)/C#N)C
• Molecular Formula: C16H14N2O3S2
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding how the compound is made. This can involve multiple steps, each with its own reactants and conditions. The synthesis of a new compound often involves techniques from organic chemistry and may require innovative approaches.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can help to understand its reactivity and stability.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, and reactivity. Techniques like infrared spectroscopy, UV-Vis spectroscopy, and NMR spectroscopy can be used to study various aspects of the compound.

Scientific Research Applications

Synthesis of Knoevenagel Adducts

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Biocatalytic Ene-Reduction

The compound can be used in biocatalytic ene-reduction processes. . .

Electrochemical Cell Applications

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Organic Semiconductors

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Pharmacological Properties

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Industrial Chemistry and Material Science

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Mechanism of Action

Target of Action

Similar compounds, such as boronic acids and their esters, are often used in the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy .

Mode of Action

It’s known that similar compounds can interact with their targets through weak intermolecular interactions, such as c–h···o=c/o (nitro group), c–h···n, and π–π interactions .

Biochemical Pathways

Similar compounds, such as boronic acids and their esters, are known to be involved in various biological and chemical processes .

Pharmacokinetics

It’s important to note that similar compounds, such as boronic acids and their esters, are only marginally stable in water . This could potentially impact their bioavailability.

Result of Action

Similar compounds have been shown to exhibit changes in luminescence when interacting with certain solvents .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the pH level can strongly influence the rate of reaction of similar compounds, such as boronic acids and their esters . Additionally, the luminescence of similar compounds can change with the crystallizing solvent .

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling and using the compound. This can include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could involve more detailed studies of its mechanism of action, or the development of new synthesis methods.